Cas no 127784-46-7 (Pyrimidine, 5-dodecyl-2-(4-nonylphenyl)-)

• Product Name: Pyrimidine, 5-dodecyl-2-(4-nonylphenyl)-
• CAS No: 127784-46-7
• MF: C₃₁H₅₀N₂
• MW: 450.742108821869
• CID: 1226088
• PubChem ID: 14766297
• Update Time: 2025-04-20

Pyrimidine, 5-dodecyl-2-(4-nonylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-dodecyl-2-(4-nonylphenyl)-
• 5-dodecyl-2-(4-nonylphenyl)pyrimidine
• 127784-46-7
• SCHEMBL9850258
• DTXSID50563796

• Inchi： 1S/C31H50N2/c1-3-5-7-9-11-12-13-15-17-19-21-29-26-32-31(33-27-29)30-24-22-28(23-25-30)20-18-16-14-10-8-6-4-2/h22-27H,3-21H2,1-2H3
• InChI Key： DBRQUWDNCGSDNK-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(=CC=2)CCCCCCCCC)=NC=C(C=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 450.3977
• Monoisotopic Mass: 450.397399603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 20
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78